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Compound of Interest

Compound Name: m-PEG6-NHS ester

Cat. No.: B609283 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

in-depth guide provides a technical overview of the safety and handling precautions for m-
PEG6-NHS ester, a commonly used PEG linker.

Hazard Identification and Classification
m-PEG6-NHS ester is classified as harmful if swallowed and is very toxic to aquatic life with

long-lasting effects[1]. It can also cause skin and serious eye irritation, and may cause

respiratory irritation[2].

Table 1: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b609283?utm_src=pdf-interest
https://www.benchchem.com/product/b609283?utm_src=pdf-body
https://www.benchchem.com/product/b609283?utm_src=pdf-body
https://www.benchchem.com/product/b609283?utm_src=pdf-body
http://www.dcchemicals.com/msds/MSDS_DC35537.html
https://file.medchemexpress.eu/batch_PDF/HY-130085/Mal-PEG6-NHS-ester-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Acute aquatic toxicity 1 H400: Very toxic to aquatic life

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and

ensure personal safety. The following diagram outlines the recommended PPE for handling m-
PEG6-NHS ester.

Personal Protective Equipment (PPE) for m-PEG6-NHS Ester

Handling m-PEG6-NHS Ester

Eye Protection:
Safety goggles with side-shields

Always Wear

Hand Protection:
Protective gloves (e.g., nitrile)

Always Wear

Skin and Body Protection:
Impervious clothing (lab coat)

Always Wear

Respiratory Protection:
Use in a well-ventilated area.

Suitable respirator if dust or aerosols are generated.

As Needed

Safe Handling Achieved
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Figure 1: Recommended Personal Protective Equipment Workflow.

Handling and Storage
Proper handling and storage are crucial to maintain the stability and integrity of m-PEG6-NHS
ester.

Handling
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust and aerosol formation.

Use only in a chemical fume hood or well-ventilated area.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Keep containers securely sealed when not in use.

Storage
To ensure the stability of the compound, specific storage conditions must be met.

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Duration Light Protection

Powder -20°C 3 years
Not specified, but dark

is recommended

In Solvent -80°C 6 months to 1 year Protect from light

Sources:
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First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Procedures

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Call a POISON CENTER or

doctor/physician if you feel unwell.

Spill and Disposal Procedures
In the event of a spill, a clear and systematic procedure should be followed to ensure safety

and minimize environmental contamination.
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m-PEG6-NHS Ester Spill Response

Spill Occurs

Evacuate immediate area
and ensure adequate ventilation.

Wear appropriate PPE:
Respirator, gloves, eye protection, lab coat.

Contain the spill.
Use dry, inert material (e.g., sand).

Clean up the spill.
Sweep up or vacuum.
Avoid generating dust.

Place in a sealed container
for disposal.

Decontaminate the area
with soap and water.

Spill Managed Safely

Click to download full resolution via product page

Figure 2: Step-by-Step Spill Response Protocol.
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Disposal of m-PEG6-NHS ester and its containers must be done in accordance with local,

state, and federal regulations. It should be disposed of as special waste by a licensed disposal

company. Avoid release to the environment and prevent it from entering drains.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong acids/alkalis, and strong oxidizing/reducing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic

fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.

Hazardous Polymerization: Does not occur.

By adhering to these safety and handling precautions, researchers can minimize risks and

ensure the safe and effective use of m-PEG6-NHS ester in their work. Always refer to the

specific Safety Data Sheet provided by the supplier for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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